Cas no 1261494-70-5 (3-[4-(Trifluoromethyl)phenyl]pyridine-4-carboxylic acid)

• Product Name: 3-[4-(Trifluoromethyl)phenyl]pyridine-4-carboxylic acid
• CAS No: 1261494-70-5
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 2761232
• PubChem ID: 53223961
• Update Time: 2025-07-28

3-[4-(Trifluoromethyl)phenyl]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID80687979
• 3-(4-TRIFLUOROMETHYLPHENYL)ISONICOTINIC ACID
• MFCD18318041
• 3-(4-(Trifluoromethyl)phenyl)isonicotinic acid
• 1261494-70-5
• SCHEMBL23354001
• AKOS015157608
• 3-[4-(Trifluoromethyl)phenyl]pyridine-4-carboxylic acid

• Inchi： 1S/C13H8F3NO2/c14-13(15,16)9-3-1-8(2-4-9)11-7-17-6-5-10(11)12(18)19/h1-7H,(H,18,19)
• InChI Key： VALBOCLYCWTLGH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=NC=CC=1C(=O)O)(F)F

Computed Properties

• Exact Mass: 267.05071298Da
• Monoisotopic Mass: 267.05071298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų